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Compound of Interest

Compound Name: 2,3-Butanedione-13C2

Cat. No.: B1147304

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory
environment. This guide provides essential, step-by-step procedures for the safe disposal of
2,3-Butanedione-13C2, a stable isotope-labeled compound often used in metabolic research
and as a flavoring agent. Due to its hazardous properties, strict adherence to disposal
protocols is critical.

2,3-Butanedione, also known as diacetyl, is classified as a hazardous substance. The 13Cz
isotope labeling does not alter its chemical reactivity or associated hazards. Therefore, the
disposal procedures for 2,3-Butanedione-13C: are identical to those for the unlabeled
compound.

Key Safety and Hazard Information

Before handling 2,3-Butanedione-13Cz, it is crucial to be aware of its primary hazards. This
information is typically found in the Safety Data Sheet (SDS) provided by the manufacturer.

Hazard Classification:
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Hazard Class Category GHS Hazard Statement

o H225: Highly flammable liquid
Flammable liquids Category 2

and vapor[1]
Acute toxicity, Oral Category 4 H302: Harmful if swallowed[1]
Acute toxicity, Inhalation Category 3 H331: Toxic if inhaled
Skin corrosion/irritation Category 2 H315: Causes skin irritation[1]
Serious eye damage/eye H318: Causes serious eye
o Category 1
irritation damage[1]
Specific target organ toxicity - H335: May cause respiratory
) Category 3 o

single exposure irritation

Personal Protective Equipment (PPE):

When handling 2,3-Butanedione-13C2, appropriate personal protective equipment must be worn
to minimize exposure risk.

PPE Category Recommended Equipment

Eye/Face Protection Safety goggles or a face shield.[2]

) ] Chemical-resistant gloves (e.qg., nitrile rubber)
Skin Protection _ _
and protective clothing.[2]

Use in a well-ventilated area, preferably under a
) ) chemical fume hood.[3][4] If ventilation is
Respiratory Protection _ _ . .
inadequate, a respirator with an organic vapor

cartridge is necessary.[2]

Step-by-Step Disposal Protocol

The proper disposal of 2,3-Butanedione-13Cz involves a systematic approach to ensure safety
and regulatory compliance. Do not discharge this chemical into the environment.[2]

1. Waste Collection:
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Container: Use a designated, leak-proof, and chemically compatible container for liquid
hazardous waste. The container should have a secure screw cap.

Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name
("2,3-Butanedione-13C2"), and the associated hazards (e.g., "Flammable," "Toxic,"
"Corrosive").

Segregation: Do not mix 2,3-Butanedione-13C2 waste with other incompatible waste streams.
It should be segregated with other flammable organic liquids.

. Spill Management:
In the event of a spill, immediately evacuate the area and remove all ignition sources.[]
Ventilate the area.

For small spills, absorb the liquid with an inert absorbent material such as sand, vermiculite,
or commercial sorbent pads.[2]

Collect the contaminated absorbent material into a designated hazardous waste container.

For large spills, contact your institution's Environmental Health and Safety (EHS) department
immediately.

. Storage Pending Disposal:

Store the sealed hazardous waste container in a cool, dry, and well-ventilated area, away
from heat, sparks, and open flames.[3][4]

The storage area should be a designated satellite accumulation area for hazardous waste.

Ensure the container is stored away from incompatible materials such as strong acids,
strong bases, and oxidizing agents.[3]

. Final Disposal:

Contact your institution's EHS or a licensed hazardous waste disposal contractor to arrange
for the pickup and disposal of the waste.
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o Follow all institutional, local, state, and federal regulations for hazardous waste disposal.[5]
» Dispose of the contents and container at an approved waste disposal plant.[3]

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of 2,3-Butanedione-
13Ca.
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Preparation & Collection
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Caption: Workflow for the safe disposal of 2,3-Butanedione-13Ca.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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